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Compound of Interest

Compound Name: Ceranib1

Cat. No.: B1365448 Get Quote

Application Notes and Protocols: Ceranib-1
Audience: Researchers, scientists, and drug development professionals.

Introduction
Ceranib-1 is a potent and specific inhibitor of neutral ceramidase, an enzyme that plays a

crucial role in the sphingolipid metabolic pathway.[1][2] By blocking the hydrolysis of ceramide

into sphingosine and a free fatty acid, Ceranib-1 leads to the intracellular accumulation of

ceramide.[3] The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-

phosphate (S1P) is critical for determining cell fate.[3] Consequently, Ceranib-1 can induce cell

cycle arrest and apoptosis, making it a valuable tool for cancer research and a potential

therapeutic agent. These application notes provide detailed information on the solubility of

Ceranib-1 and protocols for the preparation of stock solutions.

Data Presentation: Ceranib-1 Solubility
The solubility of Ceranib-1 in common laboratory solvents is summarized in the table below. It

is highly soluble in dimethyl sulfoxide (DMSO). For aqueous-based assays, a stock solution in

an organic solvent should be prepared first and then diluted into the aqueous buffer.
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Solvent Solubility Molar Equivalent Notes

DMSO 100 mg/mL 252.88 mM

May require

ultrasonication to fully

dissolve. Use of newly

opened, anhydrous

DMSO is

recommended as it is

hygroscopic.

Ethanol Not specified Not specified

A related compound,

Ceranib-2, was

recrystallized from

aqueous ethanol,

suggesting some

solubility. However,

ethanol alone may

lead to dissolution of

lipid membranes at

certain

concentrations.

Water Sparingly soluble Not specified

Direct dissolution in

aqueous buffers is not

recommended.

In Vivo Formulations 2.5 mg/mL 6.32 mM

Soluble in co-solvent

systems such as 10%

DMSO, 40% PEG300,

5% Tween-80, and

45% Saline, or 10%

DMSO and 90% Corn

Oil.

Molecular Weight of Ceranib-1: 395.45 g/mol

Signaling Pathway of Ceranib-1
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Ceranib-1 targets the sphingolipid metabolic pathway, a critical signaling cascade involved in

cell proliferation, differentiation, and apoptosis. Ceramidases are central enzymes in this

pathway, catalyzing the breakdown of ceramide into sphingosine. Sphingosine can then be

phosphorylated by sphingosine kinases (SK) to form sphingosine-1-phosphate (S1P).

Ceramide and S1P generally have opposing effects on cell fate; ceramide accumulation is

associated with apoptosis, while S1P promotes cell survival and proliferation. This balance is

often referred to as the "ceramide/S1P rheostat."

Ceranib-1 inhibits ceramidase activity, leading to an increase in intracellular ceramide levels

and a decrease in the levels of sphingosine and S1P. This shift in the rheostat towards

ceramide accumulation can trigger programmed cell death, making ceramidase inhibitors like

Ceranib-1 a focus of anti-cancer drug development.
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Ceranib-1 inhibits ceramidase, leading to ceramide accumulation and apoptosis.

Experimental Protocols
This protocol describes the preparation of a high-concentration stock solution of Ceranib-1 for

in vitro use.

Materials:

Ceranib-1 powder (MW: 395.45 g/mol )
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Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettors and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing Ceranib-1: Accurately weigh out 1 mg of Ceranib-1 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Addition: To prepare a 10 mM stock solution, add 252.88 µL of anhydrous DMSO to

the tube containing the 1 mg of Ceranib-1. Note: Due to the hygroscopic nature of DMSO, it

is crucial to use a fresh, unopened bottle or a properly stored anhydrous grade to ensure

maximum solubility.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication: If the compound does not fully dissolve, place the tube in an ultrasonic water

bath for 5-10 minutes. Visually inspect the solution to ensure it is clear and free of any

particulate matter.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents degradation from repeated

freeze-thaw cycles.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Calculation for Stock Solution Preparation:
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Desired Concentration Mass of Ceranib-1 Volume of DMSO

1 mM 1 mg 2.5288 mL

5 mM 1 mg 0.5058 mL

10 mM 1 mg 0.2529 mL

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for

experimental use.

Materials:

10 mM Ceranib-1 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Ceranib-1 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the cell culture medium to

achieve the desired final concentrations for your experiment (e.g., typical working

concentrations range from 10 nM to 10 µM).

Mixing: Gently mix the working solutions by pipetting or inverting the tube. Avoid vigorous

vortexing, which can cause protein denaturation in media containing serum.

Application to Cells: Add the prepared working solutions to your cell cultures. Ensure that the

final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

Remember to include a vehicle control (medium with the same final concentration of DMSO)

in your experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow
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Workflow for preparing a Ceranib-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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